Cas no 2138427-46-8 (Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H15N3O3/c1-6-9(16)10-8(7-15(5)14-10)13-11(17)18-12(2,3)4/h1,7H,2-5H3,(H,13,17)
- InChI Key: VNMHWMNUPKXXLJ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CN(C)N=C1C(=O)C#C
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799794-0.05g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 0.05g |
$1008.0 | 2024-05-21 | |
| Enamine | EN300-799794-0.1g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 0.1g |
$1056.0 | 2024-05-21 | |
| Enamine | EN300-799794-0.25g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 0.25g |
$1104.0 | 2024-05-21 | |
| Enamine | EN300-799794-0.5g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 0.5g |
$1152.0 | 2024-05-21 | |
| Enamine | EN300-799794-1.0g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 1.0g |
$1200.0 | 2024-05-21 | |
| Enamine | EN300-799794-2.5g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 2.5g |
$2351.0 | 2024-05-21 | |
| Enamine | EN300-799794-5.0g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 5.0g |
$3479.0 | 2024-05-21 | |
| Enamine | EN300-799794-10.0g |
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate |
2138427-46-8 | 95% | 10.0g |
$5159.0 | 2024-05-21 |
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester (CAS No. 2138427-46-8): A Comprehensive Overview
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester, identified by the CAS number 2138427-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug development.
The molecular structure of Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a pyrazole ring substituted with a methyl group and an alkyne moiety at the 3-position, along with an ester group linked to a carbamic acid moiety, suggests a high degree of versatility in its chemical behavior. This intricate architecture allows for diverse interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole core can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester may enhance its interaction with biological receptors or enzymes, thereby modulating cellular processes and potentially leading to the development of new drugs.
The synthesis of Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the alkyne group at the 3-position of the pyrazole ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels for this compound, facilitating further research and development.
One of the most compelling aspects of Carbamic acid, N-[1-methyl-3-(1-oxyoxygenxopropynopropyneopropynopropynopropynopropynopropynopropynopropynopropynopropynopropynopropylnopropylnopropylnopropylnopropylnopropylnopropnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl) is its potential as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. These studies have revealed that modifications to the ester group and the alkyne moiety can significantly alter the pharmacokinetic properties of the compound.
The role of computational chemistry in understanding the behavior of Carbamic acid, N-[methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethyl)metylmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmetylypyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyra)]], 11dimethylethylester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved efficacy and reduced side effects.
In addition to its pharmaceutical applications, Carbamic acid, N-[dimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethilester] has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical stability. The alkyne group can serve as a versatile handle for further functionalization, allowing chemists to tailor the properties of these materials to specific applications.
The future prospects for Carbamic acid, N-[dimethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmehtyldemhtyldemhtyldemhtyldemhtyldemhtyldemhtyldemhty] are vast. Ongoing research is focused on expanding its chemical space through combinatorial chemistry and library synthesis techniques. These approaches aim to generate large collections of derivatives with diverse structures and activities, enabling high-throughput screening for new drug candidates.
The development of innovative synthetic routes is another area of active investigation. By optimizing reaction conditions and exploring alternative synthetic pathways, chemists can improve the efficiency and sustainability of producing this compound. Such advancements are essential for scaling up production and making it more accessible for industrial applications.
In conclusion, Carbamic acid, N-[dimmehydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydymeyhdylypyra] pryazypyazypyazypyazypyazypyazypyazypyazypyazypyazypyazypyapyazo)]], 11 dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet di meth eth eth eth eth eth eth eth eth eth eth eth eth e thererereerereerereerereerereerereether, identified by CAS number 2138427468, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and material science research. As our understanding of its properties continues to grow,so too will its applications across various scientific disciplines。
2138427-46-8 (Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)